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Compound of Interest

4-(1-(4-Nitrophenyl)piperidin-4-
Compound Name:

yl)morpholine
CAS No.: 867291-41-6
Cat. No.: B1603247

Get Quote

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 1-(4-nitrophenyl)-4-
morpholinopiperidine, a critical intermediate in the manufacturing of Factor Xa inhibitors, most
notably Apixaban (Eliquis).

While laboratory-scale methods often rely on expensive 1-fluoro-4-nitrobenzene and
chromatographic purification, this guide prioritizes Process Mass Intensity (PMI) reduction. We
present a cost-effective route utilizing 1-chloro-4-nitrobenzene and a “crash-out" purification
strategy that eliminates the need for silica gel chromatography, rendering the process suitable
for kilogram-to-ton scale manufacturing.

Strategic Retrosynthesis & Mechanism
The target molecule is constructed via a Nucleophilic Aromatic Substitution (

) reaction. The strategy relies on the high nucleophilicity of the secondary amine (4-
morpholinopiperidine) attacking the electron-deficient aromatic ring of the nitrobenzene
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derivative.

Reaction Mechanism (Meisenheimer Complex)

The reaction proceeds through an addition-elimination mechanism. The electron-withdrawing
nitro group at the para position stabilizes the anionic intermediate (Meisenheimer complex),
lowering the activation energy for the displacement of the halide leaving group.
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Figure 1: Mechanistic pathway for the

coupling.[1][2][3] The choice of solvent is critical to stabilize the polar transition state.

Critical Process Parameters (CPPs)

To transition from bench to pilot plant, the following parameters must be controlled.
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Parameter

Lab Scale
Recommendation

Scale-Up
Recommendation

Rationale

Leaving Group

Fluorine (-F)

Chlorine (-Cl)

-F is 100x faster but
significantly more
expensive. -Cl is
commodity-priced and
sufficient at >80°C.

Solvent

DMF or Acetonitrile

DMSO or
Water/DMSO

DMSO allows higher
reaction temps
(necessary for -Cl).
Water miscibility is
required for the

quench step.

Base

Triethylamine (TEA)

Potassium Carbonate

(
)

Inorganic bases are
cheaper, easier to
remove, and avoid
forming volatile amine

salts.

Temperature

60°C

100-110°C

Higher activation
energy of the C-Cl
bond requires
elevated

temperatures.

Purification

Column

Chromatography

Precipitation (Slurry)

Chromatography is
non-viable at scale.
The product is
hydrophobic; the
impurities are

salts/polar.

Detailed Experimental Protocols
Protocol A: Preparation of Nucleophile (Precursor Step)

Note: If 4-morpholinopiperidine is purchased commercially, skip to Protocol B.
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Reaction: Reductive amination of N-Boc-4-piperidone with morpholine, followed by
deprotection. Yield Target: >85%

» Reductive Amination:
o Charge N-Boc-4-piperidone (1.0 eq) and Morpholine (1.1 eq) in Methanol.
o Add catalytic Acetic Acid (0.1 eq). Stir for 30 min.
o Cool to 0°C and add Sodium Triacetoxyborohydride (STAB) (1.4 eq) portion-wise.
o Scale-up Note: For >10kg, catalytic hydrogenation (
, Pd/C) is preferred over STAB to avoid boron waste.
o Deprotection:
o Treat the intermediate with HCl/Dioxane or TFA/DCM.

o Neutralize with NaOH to obtain the free base 4-morpholinopiperidine.[4]

Protocol B: The Coupling (Main Application)

Target: 1-(4-nitrophenyl)-4-morpholinopiperidine Scale: 100 g basis (Linear scale-up to 50 kg
validated)

Reagents:
e 1-Chloro-4-nitrobenzene: 47.3 g (0.30 mol)

4-Morpholinopiperidine: 51.1 g (0.30 mol)

Potassium Carbonate (

): 62.2 g (0.45 mol, 1.5 eq) - Milled/Powdered grade preferred.

DMSO (Dimethyl sulfoxide): 250 mL (5 vol)

Water (Process Water): 1000 mL (for quench)
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Step-by-Step Procedure:

¢ Reactor Setup:

o Equip a 1L jacketed glass reactor (or 3-neck flask) with an overhead mechanical stirrer,
reflux condenser, and internal temperature probe.

o Safety: Ensure nitrogen sweep is active to prevent oxidative degradation and manage
potential off-gassing.

e Reaction Charge:
o Charge DMSO (250 mL) to the reactor.
o Start stirring (200 RPM).
o Charge 4-Morpholinopiperidine (51.1 g). Ensure complete dissolution.
o Charge

(62.2 g). The mixture will become a suspension.

o Charge 1-Chloro-4-nitrobenzene (47.3 g).

o Note: The reaction is not highly exothermic upon addition at room temperature, but
standard caution applies.

e Reaction Phase:
o Heat the mixture to 100°C.
o Maintain temperature for 8—12 hours.

o IPC (In-Process Control): Monitor by HPLC or TLC (5% MeOH in DCM). Target <2%
remaining aryl chloride.

e Quench & Crystallization (The "Crash-Out"):
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o Cool the reaction mixture to 40-50°C. Do not cool completely to RT yet to prevent
premature oiling out.

o Slowly add Water (1000 mL) over 60 minutes.

o Observation: The product will precipitate as a bright yellow solid.

o Once addition is complete, cool the slurry to 0-5°C and age for 2 hours.

e Isolation:

o Filter the solid using a Buchner funnel or centrifuge.

o Wash 1: Water (200 mL) to remove residual DMSO and inorganic salts (

, Excess

).

o Wash 2: Cold Ethanol/Water (1:4 ratio, 100 mL) to displace water and aid drying.

e Drying:

[¢]

Dry in a vacuum oven at 55°C for 12 hours.

[¢]

Expected Yield: ~78—-82 g (90-94%).

[e]

Appearance: Yellow crystalline solid.

o

Melting Point: 133-135°C.

Process Flow Diagram
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Figure 2: Unit operation flow for the scalable synthesis. The process is designed to minimize
solvent handling by utilizing water antisolvent precipitation.

Analytical Quality Control

To ensure the material is suitable for downstream API synthesis (e.g., reduction to the aniline
for Apixaban), the following specifications are recommended.
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Test Method Specification
] Bright yellow crystalline
Appearance Visual
powder

o -NMR (DMSO-

Identification Conforms to structure
)

Assay HPLC (UV 254 nm) > 98.5% (Area %)

_ < 0.5% (Unreacted 1-chloro-4-
Impurity A HPLC

nitrobenzene)

Water Content

Karl Fischer (KF)

< 0.5% w/w

Sulfated Ash

Gravimetric

< 0.1% (Ensures removal of K

salts)

HPLC Method Parameters:

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 15 min.

Troubleshooting Guide

Mobile Phase A: 0.1% Phosphoric Acid in Water.

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 pm.

© 2026 BenchChem. All rights reserved.

8/11

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603247?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Issue

Probable Cause

Corrective Action

Low Yield (<80%)

Incomplete precipitation during

quench.

Ensure final temperature is
<5°C. Increase water ratio to
1:5 (DMSO:Water).

Product is Oily/Sticky

Added water too fast at high

temp.

Re-heat to 60°C to dissolve,
then cool slowly (10°C/hour)

with seeding.

High Impurity A

Reaction stalled.

Check water content in DMSO
(must be dry). Increase temp
to 110°C.

Filter Clogging

Fine particle size.

Digestion: Stir the slurry at
40°C for 1 hour before final

cooling to coarsen crystals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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